Cas no 2172506-08-8 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}propanoic acid)

• Product Name: 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}propanoic acid
• CAS No: 2172506-08-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5952610
• PubChem ID: 165517631
• Update Time: 2025-05-25

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}propanoic acid
• 2172506-08-8
• EN300-1515952
• 3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-4-yl}propanoic acid

• Inchi： 1S/C27H32N2O5/c1-18(16-25(30)29-14-12-19(13-15-29)10-11-26(31)32)28-27(33)34-17-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,18-19,24H,10-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： VNADFYZQMRKDBP-UHFFFAOYSA-N
• SMILES： O=C(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CCC(=O)O)CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}propanoic acid

Introduction to 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}propanoic Acid (CAS No. 2172506-08-8)

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}propanoic acid, identified by the chemical compound identifier CAS No. 2172506-08-8, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of derivatives characterized by its piperidine scaffold, which is a common structural motif in drug design due to its ability to modulate biological targets effectively. The presence of a fluorenylmethoxycarbonyl (Fmoc) group in its structure suggests potential applications in peptide synthesis and protease inhibition, areas where such functional groups are frequently utilized.

The CAS No. 2172506-08-8 assigned to this compound ensures its unique identification within the chemical literature and databases, facilitating accurate referencing in scientific discourse. The molecular structure of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}propanoic acid incorporates multiple pharmacophoric elements that contribute to its biological activity. Specifically, the piperidine ring provides a hydrogen bond donor/acceptor capability, which is critical for interactions with biological macromolecules such as enzymes and receptors. The Fmoc moiety, on the other hand, is often employed in solid-phase peptide synthesis (SPPS) as an amino acid protecting group, indicating potential utility in peptidomimetic drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}propanoic acid with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain proteases, which are enzymes involved in pathological processes such as inflammation and cancer progression. The fluorene-based substituent enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability—a crucial factor for oral bioavailability and intracellular delivery.

In the context of drug discovery, the synthesis of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}propanoic acid has been optimized using modern synthetic methodologies. The incorporation of advanced catalytic techniques and green chemistry principles has not only improved yield but also reduced environmental impact. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the piperidine core efficiently. Additionally, solvent-free or low-solvent conditions have been explored to minimize waste generation, aligning with global sustainability initiatives.

The pharmacological profile of CAS No. 2172506-08-8 is under active investigation in several research laboratories. Preliminary in vitro studies have demonstrated promising results in terms of selectivity and potency against target enzymes. For example, derivatives with similar structural motifs have shown potential in inhibiting matrix metalloproteinases (MMPs), which are implicated in tumor invasion and metastasis. The piperidine derivative's ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for further development.

Moreover, the use of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-ylyl}propanoic acid. These platforms allow for rapid evaluation of large libraries of compounds against diverse biological assays, enabling researchers to identify lead candidates efficiently. The integration of machine learning algorithms into HTS data analysis has further enhanced hit identification by predicting molecular properties and optimizing synthetic routes.

The therapeutic potential of CAS No. 2172506-08-8 extends beyond protease inhibition. Its structural features may also make it suitable for targeting other biological pathways relevant to neurological disorders, infectious diseases, and metabolic syndromes. Ongoing research aims to elucidate its mechanism of action through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies will provide critical insights into how the compound interacts with its biological targets at the atomic level.

In conclusion,3-{1-[Boc-amino]-3-(fluorenylmethoxycarbonyl)butanoylamino)piperidine (the full name can be abbreviated as CAS No. 2172506–08–8) represents a significant advancement in pharmaceutical chemistry due to its multifaceted structural features and promising biological activities. Its synthesis reflects contemporary trends toward sustainable and efficient methodologies, while its pharmacological profile positions it as a valuable tool for drug discovery efforts aimed at addressing unmet medical needs.